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Compound of Interest

4-Bromo-2-chloro-5-
Compound Name: -
methoxyaniline

cat. No.: B1283036

Technical Guide: 4-Bromo-2-chloro-5-
methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A
complete Safety Data Sheet (SDS) for 4-Bromo-2-chloro-5-methoxyaniline (CAS No. 98446-
54-9) is not readily available in public domains. The information herein is compiled from
supplier data and safety information for structurally similar compounds. All handling of this
chemical should be conducted by trained personnel with appropriate engineering controls and
personal protective equipment, and under the guidance of a formal risk assessment.

Chemical Identification and Properties

4-Bromo-2-chloro-5-methoxyaniline is a substituted aniline derivative. Its structure
incorporates a bromine, a chlorine, and a methoxy group on the aniline ring, suggesting its
utility as a building block in organic synthesis, particularly in the development of pharmaceutical
compounds and other complex molecules.[1][2][3]
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Property Value Source

CAS Number 98446-54-9 [LI[3]4][5]16]

Molecular Formula C7H7BrCINO [1][3]

Molecular Weight 236.49 g/mol [11[3]

Purity Typically 290% [61[7]

Physical Form Solid Inferred from similar
compounds

Melting Point Not available

Boiling Point Not available

Solubility Not available

2-8°C, under inert atmosphere,
Storage Temperature ) [1]
protected from light

Hazard Identification and Classification

Based on available data for this compound and structurally related anilines, 4-Bromo-2-
chloro-5-methoxyaniline is considered hazardous.

GHS Hazard Classification (from supplier information):[6]

Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory irritation)

Hazard Statements:[6]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Precautionary Statements:[6]

P233: Keep container tightly closed.

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
e P264: Wash hands thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Note: Substituted anilines can also be associated with acute toxicity (oral, dermal, inhalation),
and potential for organ damage with repeated exposure.[8][9] Extreme caution is advised.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of the compound.

Engineering Controls and Personal Protective

Equipment (PPE)

Primary Control / N
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Handling Protocol:

Risk Assessment: Conduct a thorough risk assessment before beginning any work.

Work Area: All manipulations of solid 4-Bromo-2-chloro-5-methoxyaniline should be
performed in a certified chemical fume hood to prevent inhalation of dust.[10]

PPE: Wear appropriate PPE at all times, including a lab coat, chemical-resistant gloves
(nitrile is a common choice), and chemical safety goggles. A face shield should be used if
there is a risk of splashing.[10]

Avoidance: Avoid contact with skin and eyes, and prevent inhalation of dust.[11] Do not eat,
drink, or smoke in the handling area.[8]

Hygiene: Wash hands thoroughly after handling.[8]

Storage Conditions

Container: Keep the container tightly closed and properly labeled.[1][12]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation.[1][8]

Location: Store in a cool, dry, and well-ventilated area.[1][12] A refrigerator (2-8°C) is
recommended.[1]

Light: Protect from direct light.[8][12]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[13]

Experimental Protocols & Reactivity

No specific experimental protocols for 4-Bromo-2-chloro-5-methoxyaniline were found in the

available literature. However, the reactivity of the aniline functional group is well-documented

and provides insight into its potential chemical behavior.

General Reactivity of Anilines
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The amino group (-NHz2) is a strong activating, ortho-, para- directing group in electrophilic
aromatic substitution reactions.[14][15][16] This high reactivity can sometimes lead to multiple
substitutions.[2][17]

Electrophile
(e.g., Br+)
Electrophilic Aromatic
Substitution Product

Aniline Core
(4-Bromo-2-chloro-5-methoxyaniline)

Highly Reactive /Incompatible

Decomposition/Side Products

Strong Acid
(e.g., H2SO4)

Base Reaction

Strong Oxidizer

Click to download full resolution via product page
Potential Reactions:

o Electrophilic Aromatic Substitution: The compound is expected to be highly reactive towards
electrophiles. The positions for substitution will be directed by the existing groups on the
aromatic ring.

» Basicity: The lone pair of electrons on the nitrogen atom of the amino group gives it basic
properties. It will react with strong acids to form anilinium salts.[14]

e Incompatibilities: As a substituted aniline, it is incompatible with strong oxidizing agents, acid
chlorides, and acid anhydrides, which can lead to vigorous or violent reactions.[13]

First Aid and Emergency Procedures

In case of exposure, immediate action is critical.
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General Advice: Show the safety data sheet (or this guide if an SDS is unavailable) to the
attending physician. First responders should protect themselves.[18][19]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[9][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[13][20]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[13][20]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[13][18]

Disposal Considerations

o Waste Classification: This material should be treated as hazardous waste.

o Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[9] Do not allow the product to enter
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drains.[21]

o Contaminated Materials: Any materials contaminated with 4-Bromo-2-chloro-5-
methoxyaniline (e.g., gloves, pipette tips, absorbent paper) must also be disposed of as
hazardous waste.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-2-chloro-5-methoxyaniline safety data sheet
and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283036#4-bromo-2-chloro-5-methoxyaniline-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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